Cas no 1396734-59-0 (tert-Butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate)

• Product Name: tert-Butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate
• CAS No: 1396734-59-0
• MF: C₁₂H₁₅F₃N₂O₂
• MW: 276.254913568497
• CID: 5083993
• PubChem ID: 155895576
• Update Time: 2025-07-23

tert-Butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate
• E75663
• tert-Butyl((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate
• BS-47977
• starbld0048130
• tert-butyl N-[[3-(trifluoromethyl)pyridin-2-yl]methyl]carbamate
• tert-butyl N-{[3-(trifluoromethyl)pyridin-2-yl]methyl}carbamate
• 1396734-59-0

• Inchi： 1S/C12H15F3N2O2/c1-11(2,3)19-10(18)17-7-9-8(12(13,14)15)5-4-6-16-9/h4-6H,7H2,1-3H3,(H,17,18)
• InChI Key： PMOBSQDTAVYZNI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 276.10856221g/mol
• Monoisotopic Mass: 276.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2

Additional information on tert-Butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate

Introduction to Tert-Butyl ((3-(Trifluoromethyl)pyridin-2-yl)methyl)carbamate (CAS No. 1396734-59-0)

Tert-butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate, identified by its CAS number 1396734-59-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including the presence of a tert-butyl group and a trifluoromethyl substituent on a pyridine ring, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a common moiety in organic synthesis, recognized for its steric hindrance and stability, which can influence the reactivity and selectivity of chemical reactions. In contrast, the trifluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. The combination of these groups with the pyridine core in Tert-butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been investigated for their roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. The presence of the trifluoromethyl group in particular has been associated with enhanced binding affinities and improved pharmacokinetic profiles in drug candidates.

The synthesis of Tert-butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The carbamate functional group is typically introduced through reactions involving isocyanates or carbamic acid derivatives. The use of protecting groups to shield reactive sites during synthesis is often necessary to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have also been employed to construct the complex pyridine core efficiently.

Evaluation of the chemical properties of Tert-butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate includes assessments of its solubility, stability, and thermal properties. These characteristics are crucial for determining its suitability for various applications, including formulation into pharmaceutical products. Additionally, spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are utilized to confirm the molecular structure and purity of the compound.

The potential biological activity of Tert-butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate has been explored through computational modeling and experimental screening. Computational studies often involve molecular docking simulations to predict how the compound might interact with biological targets such as enzymes or receptors. These simulations can provide insights into the binding affinity and specificity of the compound, guiding further experimental validation.

In vitro studies have been conducted to assess the pharmacological effects of Tert-butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate on various cellular and biochemical pathways. Initial results suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to therapeutic intervention. However, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The development of novel pharmaceuticals relies heavily on the availability of high-quality chemical intermediates like Tert-butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate. Its unique structural features make it a valuable building block for synthesizing more complex molecules with tailored biological activities. As research continues in medicinal chemistry, compounds such as this one will continue to play a crucial role in advancing drug discovery efforts.

The industrial production of Tert-butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate requires careful optimization to ensure cost-effectiveness and scalability. Process chemists focus on developing efficient synthetic routes that minimize waste and maximize yield while adhering to regulatory standards for pharmaceutical-grade materials. Continuous improvements in synthetic methodologies are essential for meeting the growing demand for specialized chemical intermediates.

The environmental impact of producing and using Tert-butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate is also a consideration in its development. Efforts are being made to implement green chemistry principles, such as using renewable feedstocks and reducing hazardous waste generation, to make the synthesis process more sustainable. These initiatives align with broader industry trends aimed at minimizing environmental footprint while maintaining high standards for product quality.

In conclusion, Tert-butyl ((3-(trifluoromethyl)pyridin-2-yl)methyl)carbamate represents an intriguing compound with potential applications in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a promising candidate for further exploration. As scientific understanding continues to evolve, compounds like this one will contribute significantly to the discovery and development of new therapeutic agents that address unmet medical needs.